Cas no 2228804-83-7 (5-(1-phenyl-1H-1,2,3-triazol-4-yl)-1,3-oxazolidin-2-one)

• Product Name: 5-(1-phenyl-1H-1,2,3-triazol-4-yl)-1,3-oxazolidin-2-one
• CAS No: 2228804-83-7
• MF: C₁₁H₁₀N₄O₂
• MW: 230.22270154953
• CID: 5858978
• PubChem ID: 165621046
• Update Time: 2025-06-15

5-(1-phenyl-1H-1,2,3-triazol-4-yl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(1-phenyl-1H-1,2,3-triazol-4-yl)-1,3-oxazolidin-2-one
• 2228804-83-7
• EN300-1878881

• Inchi： 1S/C11H10N4O2/c16-11-12-6-10(17-11)9-7-15(14-13-9)8-4-2-1-3-5-8/h1-5,7,10H,6H2,(H,12,16)
• InChI Key： NTIIUSIVYJEPNJ-UHFFFAOYSA-N
• SMILES： O1C(NCC1C1=CN(C2C=CC=CC=2)N=N1)=O

Computed Properties

• Exact Mass: 230.08037557g/mol
• Monoisotopic Mass: 230.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 69Ų

Additional information on 5-(1-phenyl-1H-1,2,3-triazol-4-yl)-1,3-oxazolidin-2-one

Introduction to 5-(1-phenyl-1H-1,2,3-triazol-4-yl)-1,3-oxazolidin-2-one (CAS No. 2228804-83-7) and Its Emerging Applications in Chemical Biology

The compound 5-(1-phenyl-1H-1,2,3-triazol-4-yl)-1,3-oxazolidin-2-one, identified by the CAS number 2228804-83-7, represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This molecule, featuring a phenyl-substituted triazole moiety linked to a oxazolidinone scaffold, has garnered significant attention in recent years due to its unique structural properties and promising biological activities. The combination of these two heterocyclic systems not only enhances the molecular complexity but also opens up diverse avenues for therapeutic development.

In the realm of chemical biology, the oxazolidinone ring system is well-documented for its ability to stabilize nucleophilic centers, making it a versatile scaffold in drug design. Its presence in 5-(1-phenyl-1H-1,2,3-triazol-4-yl)-1,3-oxazolidin-2-one contributes to its potential as an intermediate in the synthesis of bioactive molecules. Meanwhile, the triazole component introduces additional functional groups that can participate in hydrogen bonding and metal coordination, further expanding its utility. This dual functionality has positioned the compound as a candidate for exploring novel pharmacological pathways.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in addressing unmet medical needs. The structural motif of 5-(1-phenyl-1H-1,2,3-triazol-4-yl)-1,3-oxazolidin-2-one aligns with current trends toward designing molecules with enhanced binding affinity and selectivity. Studies have demonstrated that the phenyl ring can modulate electronic properties, while the triazole moiety provides a rigid framework for optimal interactions with biological targets. Such features make this compound an attractive candidate for further investigation.

One of the most compelling aspects of this compound is its potential in modulating enzyme activity. The oxazolidinone scaffold is known to interact with various enzymes through transient binding interactions, which can be exploited for inhibitory or activating effects. The presence of the triazole group further enhances this capability by providing additional binding pockets or hydrogen bonding opportunities. This dual interaction profile has been explored in several research avenues, particularly in the development of enzyme inhibitors for therapeutic purposes.

Furthermore, the compound's structural features suggest applications beyond traditional enzyme inhibition. The ability of the triazole moiety to coordinate with metal ions has been leveraged in designing catalysts and chelating agents. This property may find relevance in biochemical pathways where metal ions play a crucial role. Additionally, the phenyl-substituted triazole part could serve as a platform for developing photoactive molecules or probes for imaging applications.

The synthesis of 5-(1-phenyl-1H-1,2,3-triazol-4-yl)-1,3-oxazolidin-2-one involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high purity standards. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the oxazolidinone core. Subsequent functionalization introduces the triazole group through cycloaddition reactions or nucleophilic substitution pathways. The final step involves introducing the phenyl substituent via cross-coupling reactions or other suitable methods.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mode of this compound to biological targets. These studies have revealed that the interplay between the phenyl ring, triazole, and oxazolidinone moieties contributes to favorable interactions with proteins and enzymes. Key binding residues have been identified through docking simulations, providing insights into potential drug-like properties such as solubility and metabolic stability.

The pharmacokinetic profile of 5-(1-phenyl-1H-1,2,3-triazol-4-yl)-1,3 oxazolidin 2-one is another critical aspect that has been explored through experimental studies. Preliminary data suggest that this compound exhibits reasonable oral bioavailability and moderate tissue distribution upon administration. These characteristics are essential for evaluating its suitability as a lead compound in drug development pipelines. Additionally，the compound's stability under various physiological conditions has been assessed to ensure its viability for further preclinical testing.

In conclusion,5-(1 phenyl 1H 12 3 tri azol 4 yl) 13 ox az oli din 22 one (CAS No 2228804837) stands out as a promising molecule with diverse biological activities and synthetic utility。 Its unique structural features，comprising both a phenyl-substituted triazole and an oxazolidinone scaffold，make it an intriguing candidate for further exploration in chemical biology。 Ongoing research efforts are focused on elucidating its mechanisms of action，optimizing its pharmacological properties，and translating these findings into potential therapeutic applications。 As our understanding of molecular interactions continues to evolve，compounds like this one will play a pivotal role in advancing drug discovery initiatives across multiple disciplines。